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Compound of Interest

Compound Name: SR-4995
Cat. No.: B1256982
Get Quote
. J

The following guide provides essential safety and logistical information for the proper disposal
of SR-4995 (CAS No. 891509-95-8), a research chemical used as a potent and selective ligand
of a-B-hydrolase domain containing 5 (ABHD5) to study lipolysis. Adherence to these
procedures is critical for ensuring laboratory safety and environmental protection. This
document is intended for researchers, scientists, and drug development professionals.

Disclaimer: This guide is based on publicly available safety data. Always consult the complete
Safety Data Sheet (SDS) provided by the manufacturer and your institution's Environmental
Health & Safety (EHS) office before handling or disposing of any chemical.

Hazard and Safety Data

Proper handling and disposal are informed by the chemical's properties and associated
hazards. Key data for SR-4995 are summarized below.
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Parameter Data / Information Source(s)
CAS Number 891509-95-8 [1]
Molecular Formula C19H21N30:2S

Physical Form White to beige powder

Solubility DMSO (2 mg/mL)

Storage Class 11 - Combustible Solids

WGK 3 (Severely hazardous to
Water Hazard Class
water)

Data on acute toxicity, skin/eye
irritation, and carcinogenicity

Known Hazards are limited or unavailable.[2] [2][3]
Assume it is hazardous and

handle with care.

Chemical-impermeable gloves,

) ] lab coat, safety
Personal Protective Equipment

lasses/goggles. Handle in a 2
(PPE) g gogg (2]

well-ventilated area or fume
hood.

Core Disposal Principle: Hazardous Waste
Management

SR-4995 is classified with a Water Hazard Class 3 (WGK 3), indicating it is severely hazardous
to water. Therefore, under no circumstances should SR-4995 or its solutions be disposed of
down the drain. It must be managed as hazardous chemical waste through your institution's
official disposal channels.

Step-by-Step Disposal Protocol

Follow these procedural steps to ensure the safe collection and disposal of SR-4995 waste.
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Step 1: Wear Appropriate Personal Protective
Equipment (PPE)

Before handling SR-4995 in any form (pure solid, solution, or contaminated materials), ensure
you are wearing the appropriate PPE:

¢ Gloves: Chemical-impermeable gloves (e.g., nitrile).
o Eye Protection: Safety glasses with side shields or chemical splash goggles.

» Body Protection: A standard laboratory coat.

Step 2: Segregate and Collect Waste

Proper segregation is crucial to prevent dangerous chemical reactions and to ensure compliant
disposal.

e Solid Waste:
o Collect unneeded or expired pure SR-4995 powder in its original container if possible.[2]

o For chemically contaminated lab supplies (e.g., weigh boats, gloves, wipes), double-bag
them in clear plastic bags.[]

e Liquid Waste:

o Collect solutions of SR-4995 (e.g., dissolved in DMSO) in a dedicated, leak-proof
hazardous waste container with a secure screw-on cap.[2]

o The container must be made of a compatible material (e.g., polyethylene or glass for
DMSO solutions).

o Do not mix SR-4995 waste with other incompatible waste streams like acids or bases.

Step 3: Label Waste Containers Correctly

Properly labeling hazardous waste is a regulatory requirement.

e Attach a completed hazardous waste tag to every container.
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e The label must clearly state "Hazardous Waste" and list all chemical constituents by their full
name (e.g., "SR-4995," "Dimethyl Sulfoxide"). Include the approximate concentration or
volume of each component.

Step 4: Store Waste Securely

Store waste containers in a designated Satellite Accumulation Area (SAA) while awaiting
pickup.

o Keep containers tightly closed except when adding waste.[2]

o Ensure secondary containment (e.g., a chemical-resistant tray or bin) is used to capture any
potential leaks.

o Store in a cool, dry, and well-ventilated location away from incompatible materials.

Step 5: Arrange for EHS Pickup and Disposal

Contact your institution's Environmental Health & Safety (EHS) department to schedule a
pickup for your properly collected and labeled hazardous waste. EHS professionals are trained
to handle the final disposal in accordance with all federal, state, and local regulations.

Emergency Protocol: Spill Management

In the event of a spill, follow these immediate steps:

Alert Personnel: Notify colleagues in the immediate area.

o Evacuate (If Necessary): For large spills or if you feel unwell, evacuate the area and contact
EHS.

e Secure the Area: Prevent access to the spill area. Remove all sources of ignition.[2]
o Don PPE: Wear appropriate PPE, including respiratory protection if dust is generated.
e Contain and Clean:

o For solid spills: Gently cover the powder with an absorbent material to avoid generating
dust. Carefully sweep the material into a suitable, sealable container for disposal.
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o For liquid spills: Cover with a chemical absorbent material. Collect the absorbed material
using spark-proof tools and place it in a sealed container.

o Decontaminate: Clean the spill area thoroughly.

» Dispose of Cleanup Materials: Treat all cleanup materials as hazardous waste and dispose
of them according to the procedures outlined above.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the disposal of SR-4995 and
associated materials.
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SR-4995 Disposal Decision Workflow
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Liuid
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sealed, and labeled solid sealed, and labeled liquid
hazardous waste container. hazardous waste container.

Store container in
secondary containment within a
Satellite Accumulation Area (SAA).

Contact EHS for
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Compliant Disposal
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Caption: Decision workflow for proper segregation and disposal of SR-4995 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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